![molecular formula C13H14N2O3S B2486100 (E)-methyl 2-(2-oxo-4-(p-tolylimino)thiazolidin-5-yl)acetate CAS No. 308295-14-9](/img/structure/B2486100.png)
(E)-methyl 2-(2-oxo-4-(p-tolylimino)thiazolidin-5-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-methyl 2-(2-oxo-4-(p-tolylimino)thiazolidin-5-yl)acetate, also known as MOTA, is a thiazolidinone derivative that has gained attention in recent years due to its potential applications in medicinal chemistry. MOTA has been found to possess various biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.
Scientific Research Applications
Aldose Reductase Inhibitors in Diabetic Complications A study by (Ali et al., 2012) synthesized derivatives of iminothiazolidin-4-one acetate and evaluated them as aldose reductase inhibitors, a target for treating diabetic complications. They found specific derivatives showing high inhibitory potency, shedding light on the potential use of these compounds in diabetes treatment.
Spectroscopic Investigation of Arylazo Derivatives The work of (Chizhevskaya et al., 1969) focused on the reaction and spectroscopic analysis of 2-(p-tolylimino)thiazolidin-4-ones with various diazonium chlorides. This study contributes to understanding the spectroscopic properties of thiazolidin-4-one derivatives.
Antibacterial Activity Research by (Desai et al., 2001) synthesized various thiazolidin derivatives, including those similar to (E)-methyl 2-(2-oxo-4-(p-tolylimino)thiazolidin-5-yl)acetate, and evaluated them for antibacterial activity. These compounds showed inhibitory activity against microbes like E. coli and S. aureus.
Molecular Structure Analysis The study by (Tomaščiková et al., 2008) determined the molecular and solid-state structures of a similar thiazolidin derivative. This research provides valuable insights into the structural properties of these compounds.
Antitumor and Antioxidant Activities In a study by (Aly et al., 2012), thiazolidine derivatives were synthesized and evaluated for antitumor and antioxidant activities. The findings suggest potential applications in cancer therapy and as antioxidants.
Potential Anticancer Agent Mabkhot et al. (2019) reported the synthesis of a thiazolidinone derivative with potential anticancer properties. This study, detailed in (Mabkhot et al., 2019), adds to the growing body of research exploring thiazolidinones in cancer treatment.
Antimicrobial Properties B'Bhatt and Sharma (2017) synthesized a series of thiazolidin-4-one derivatives with significant antimicrobial activities. Their research, presented in (B'Bhatt & Sharma, 2017), further demonstrates the potential of these compounds in combating bacterial and fungal infections.
Antifibrotic and Anticancer Activities Kaminskyy et al. (2016) synthesized amino(imino)thiazolidinone derivatives and evaluated their antifibrotic and anticancer activities. They identified compounds with significant antifibrotic activity without anticancer effects, indicating their potential therapeutic applications. This study can be found in (Kaminskyy et al., 2016).
Properties
IUPAC Name |
methyl 2-[4-(4-methylphenyl)imino-2-oxo-1,3-thiazolidin-5-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S/c1-8-3-5-9(6-4-8)14-12-10(7-11(16)18-2)19-13(17)15-12/h3-6,10H,7H2,1-2H3,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJXRGDXDKUBOIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=C2C(SC(=O)N2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.